![molecular formula C21H22FNO6 B2467698 ethyl 1-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-3-carboxylate CAS No. 1021060-35-4](/img/structure/B2467698.png)
ethyl 1-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 1-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C21H22FNO6 and its molecular weight is 403.406. The purity is usually 95%.
BenchChem offers high-quality ethyl 1-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 1-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thiazole-Aminopiperidine Hybrid Analogues as Mycobacterium Tuberculosis GyrB Inhibitors
A study presented the design, synthesis, and evaluation of thiazole-aminopiperidine hybrid analogues, including compounds similar to the requested chemical structure, as inhibitors of Mycobacterium tuberculosis GyrB ATPase. Among the synthesized compounds, one exhibited significant activity against the tested strains with promising antituberculosis potential without cytotoxicity at evaluated concentrations (V. U. Jeankumar et al., 2013).
Synthesis and Antimicrobial Activities of Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate
Another research focused on the synthesis of ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate through the Knoevenagel condensation reaction. This compound was evaluated for its antimicrobial properties, showcasing the methodology's potential in developing substances with antimicrobial activities (A. D. Kumar et al., 2016).
Crystal Structure and Synthesis Approaches
Research on crystal structure determination and synthesis strategies of compounds with a similar framework has been reported. These studies shed light on the structural aspects and potential applications in synthesizing new molecules with desired biological or chemical properties. For example, the crystal structure of ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate was determined, providing insights into its molecular configuration (B. Kumar et al., 2018).
Mimicking Ergot Alkaloids and Synthetic Piperidine Drugs
A study on the synthesis of pharmacologically interesting 2,5-substituted piperidines from derivatives, including efforts to mimic ergot alkaloids and synthetic piperidine drugs, highlights the versatility and potential therapeutic applications of such compounds (S. Branden et al., 1992).
properties
IUPAC Name |
ethyl 1-[5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carbonyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FNO6/c1-2-27-21(26)15-4-3-9-23(11-15)20(25)18-10-17(24)19(13-29-18)28-12-14-5-7-16(22)8-6-14/h5-8,10,13,15H,2-4,9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTQGBUBKUCFMQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)C2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.